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Compound of Interest

Compound Name: Cevimeline hydrochloride

Cat. No.: B1202023 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cevimeline hydrochloride is a cholinergic agonist that selectively binds to and activates M1

and M3 muscarinic acetylcholine receptors.[1][2][3] Primarily targeting the M3 receptors located

on exocrine glands, it stimulates secretions, such as from salivary glands.[2][4] This

mechanism makes it a key therapeutic agent for treating dry mouth (xerostomia), particularly in

patients with Sjögren's syndrome.[1][3] In a research context, Cevimeline is a valuable tool for

cell signaling studies, specifically for investigating G-protein coupled receptor (GPCR)

pathways involving the Gq/11 protein, phospholipase C activation, and subsequent calcium

mobilization.[1][4]

Proper preparation of Cevimeline hydrochloride solutions is critical for obtaining reproducible

and accurate results in cell culture experiments. These notes provide detailed protocols for

dissolving, storing, and preparing working solutions of Cevimeline hydrochloride for various

in vitro applications.

Data Summary: Solubility and Storage
The following table summarizes the key quantitative data for preparing Cevimeline
hydrochloride solutions. The compound is typically supplied as a white crystalline solid and

should be stored at -20°C for long-term stability.[5]
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Parameter Solvent
Solubility /
Concentration

Storage
Temperature

Stability

Powder - - -20°C ≥ 4 years[5]

Stock Solution Water ≥ 25 mg/mL 4°C

Not

recommended

for more than

one day[5]

PBS (pH 7.2) ~10 mg/mL[5] 4°C

Not

recommended

for more than

one day[5]

DMSO ~5 mg/mL[5] -20°C or -80°C
Up to 1 year at

-80°C[6]

Ethanol ~5 mg/mL[5] -20°C

Data not widely

available, short-

term

recommended

Dimethyl

formamide

(DMF)

~3 mg/mL[5] -20°C

Data not widely

available, short-

term

recommended

Working

Concentration

Cell Culture

Medium

0.1 - 100 µM

(typical

experimental

range)[7]

37°C

For immediate

use in

experiment

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock
Solution in DMSO
This protocol is recommended for creating a stable, concentrated stock solution for long-term

storage. DMSO is a common solvent, but care must be taken to minimize its final concentration

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://cdn.caymanchem.com/cdn/insert/17802.pdf
https://cdn.caymanchem.com/cdn/insert/17802.pdf
https://cdn.caymanchem.com/cdn/insert/17802.pdf
https://cdn.caymanchem.com/cdn/insert/17802.pdf
https://cdn.caymanchem.com/cdn/insert/17802.pdf
https://www.targetmol.com/compound/cevimeline%20hydrochloride
https://cdn.caymanchem.com/cdn/insert/17802.pdf
https://cdn.caymanchem.com/cdn/insert/17802.pdf
https://www.medchemexpress.com/cevimeline.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


in the cell culture medium.

Materials:

Cevimeline hydrochloride powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Methodology:

Pre-weigh a sterile microcentrifuge tube.

Weigh the desired amount of Cevimeline hydrochloride powder into the tube. (Molecular

Weight: 235.8 g/mol ).

Calculation Example (for a 10 mM stock): To make 1 mL of a 10 mM stock solution, you

need: 0.01 mol/L * 0.001 L * 235.8 g/mol = 0.002358 g = 2.358 mg.

Add the appropriate volume of sterile DMSO to the tube to achieve the desired

concentration.

Cap the tube securely and vortex thoroughly until the powder is completely dissolved. If

necessary, gentle warming to 37°C or brief sonication can aid dissolution.[7]

Aliquot the stock solution into smaller, single-use volumes in sterile cryovials. This is crucial

to avoid repeated freeze-thaw cycles which can degrade the compound.

Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term stability.[6]
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Protocol 2: Preparation of an Aqueous Stock Solution
This protocol is suitable for experiments where the presence of an organic solvent is

undesirable. Note the significantly reduced stability of aqueous solutions.

Materials:

Cevimeline hydrochloride powder

Sterile Phosphate-Buffered Saline (PBS, pH 7.2) or desired cell culture medium

Sterile conical or microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Methodology:

Weigh the required amount of Cevimeline hydrochloride powder into a sterile tube.

Add the required volume of sterile PBS or culture medium. The solubility in PBS (pH 7.2) is

approximately 10 mg/mL.[5]

Vortex until the solid is fully dissolved.

Use the solution immediately. Storage of aqueous Cevimeline hydrochloride solutions is

not recommended for more than 24 hours at 4°C.[5]

Protocol 3: Preparation of Working Solutions for Cell
Treatment
This protocol describes the dilution of a concentrated stock solution into the final medium for

treating cells. A vehicle control is essential for a properly controlled experiment.

Materials:

Concentrated Cevimeline hydrochloride stock solution (from Protocol 1)
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Pre-warmed, complete cell culture medium

Sterile tubes

Methodology:

Thaw one aliquot of the concentrated stock solution.

Calculate the volume of stock solution needed for the final desired concentration in your

experiment.

Calculation Example: To prepare 1 mL of a 10 µM working solution from a 10 mM stock,

use the formula C1V1 = C2V2: (10,000 µM)(V1) = (10 µM)(1000 µL) -> V1 = 1 µL.

Perform a serial dilution if necessary. Direct dilution of very small volumes can be inaccurate.

It is often better to create an intermediate dilution first.

Add the calculated volume of stock solution to the pre-warmed cell culture medium. Mix

gently by pipetting or inverting the tube.

Important: Ensure the final concentration of the organic solvent (e.g., DMSO) is non-toxic to

the cells, typically below 0.1% to 0.5%.[8]

Prepare a Vehicle Control: Add the same volume of the solvent (e.g., DMSO) used for the

stock solution to an equal volume of cell culture medium. This will be used to treat control

cells to account for any effects of the solvent itself.

Apply the working solution and vehicle control to your cell cultures immediately.

Visualizations
Cevimeline Signaling Pathway
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Caption: M3 receptor activation pathway by Cevimeline.
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Experimental Workflow for Cell-Based Assays

Start: Cevimeline
Hydrochloride Powder

1. Prepare Concentrated
Stock Solution (e.g., 10 mM in DMSO)

(Protocol 1)

4. Prepare Working Solution
& Vehicle Control in Medium

(Protocol 3)

2. Seed Cells in
Culture Plates

3. Incubate Cells
(e.g., 24 hours)

5. Treat Cells with Cevimeline
or Vehicle Control

6. Incubate for
Treatment Period

7. Perform Downstream Assay
(e.g., Calcium Flux, Gene Expression)

8. Data Acquisition
& Analysis

End: Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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